Cas no 2585-27-5 (Benzamide,4-nitro-N,N-bis(phenylmethyl)-)

Benzamide,4-nitro-N,N-bis(phenylmethyl)- structure
2585-27-5 structure
Product Name:Benzamide,4-nitro-N,N-bis(phenylmethyl)-
CAS No:2585-27-5
MF:C21H18N2O3
MW:346.379225254059
CID:291449
PubChem ID:247157
Update Time:2025-04-19

Benzamide,4-nitro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-nitro-N,N-bis(phenylmethyl)-
    • [3-(3-sulfanylpropanoyloxy)-2-[[3-(3-sulfanylpropanoyloxy)-2,2-bis(3-sulfanylpropanoyloxymethyl)propoxy]methyl]-2-(3-sulfanylpropanoyloxymethyl)propyl] 3-sulfanylpropanoate
    • 2-((3-(3-Mercapto-1-oxopropoxy)-2,2-bis((3-mercapto-1-oxopropoxy)methyl)propoxy)methyl)-2-((3-mercapto-1-oxopropoxy)methyl)propane-1,3-diyl bis(3-mercaptopropionate)
    • AC1L3KWN
    • AC1Q636D
    • AR-1C5775
    • CTK8D7043
    • EINECS 246-893-2
    • N,N-Dibenzyl-p-nitrobenzamid
    • DTXSID90948740
    • SMR001559282
    • AKOS002707403
    • Z27751747
    • N,N-dibenzyl-4-nitro-benzamide
    • CHEMBL1698542
    • cid_247157
    • HMS3080H08
    • 4-nitro-N,N-bis(phenylmethyl)benzamide
    • NCIOpen2_007879
    • NSC-61156
    • 2585-27-5
    • MLS002693325
    • n,n-dibenzyl-4-nitrobenzamide
    • NSC61156
    • BDBM91401
    • Inchi: 1S/C21H18N2O3/c24-21(19-11-13-20(14-12-19)23(25)26)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
    • InChI Key: NDQYDFUAXMBFLQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 346.13184
  • Monoisotopic Mass: 346.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: 564.1°Cat760mmHg
  • Flash Point: 295°C
  • Refractive Index: 1.64
  • PSA: 63.45
  • LogP: 4.96060
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